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Troubleshooting crystallization of Entellan on
microscope slides.
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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768

Entellan Crystallization: Technical Support
Center

This technical support center provides troubleshooting guidance for researchers, scientists,
and drug development professionals encountering crystallization of Entellan mounting medium
on microscope slides.

Frequently Asked Questions (FAQSs)

Q1: What is Entellan and why is it used?

Entellan is a non-aqueous, xylene-based mounting medium used to permanently preserve
stained tissue sections on microscope slides. It is a rapid-drying medium, typically setting in
about 20 minutes at room temperature, and is chosen for its ability to create durable, high-
quality preparations with good optical clarity. Entellan is composed of a polymer of mixed
acrylates dissolved in a solvent, which can be either xylene or toluene depending on the
specific formulation.

Q2: What causes Entellan to crystallize on a microscope slide?

Crystallization of resin-based mounting media like Entellan can occur over time due to
incorrectly prepared slides. The primary cause is often related to incomplete dehydration of the
tissue specimen before mounting. Residual water or alcohol in the tissue can lead to turbidity

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b012768?utm_src=pdf-interest
https://www.benchchem.com/product/b012768?utm_src=pdf-body
https://www.benchchem.com/product/b012768?utm_src=pdf-body
https://www.benchchem.com/product/b012768?utm_src=pdf-body
https://www.benchchem.com/product/b012768?utm_src=pdf-body
https://www.benchchem.com/product/b012768?utm_src=pdf-body
https://www.benchchem.com/product/b012768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

and may contribute to the breakdown of the mounting medium over time, leading to
crystallization and cracking. Long-term storage, especially in conditions with fluctuating
temperature and humidity, can also contribute to the deterioration of the mounting medium.

Q3: How can | prevent Entellan from crystallizing?

Prevention is key to avoiding crystallization. The most critical step is to ensure the complete
dehydration of the specimen. This is typically achieved by passing the slides through a series
of graded ethanol baths followed by a clearing agent, such as xylene. Using high-quality, fresh
solvents is also important, as technical-grade solvents may contain water, which can cause
turbidity and long-term instability. Proper storage of mounted slides in a dark, temperature-
controlled environment can also help preserve the integrity of the mounting medium.

Q4: My slide has already crystallized. Can it be fixed?

Yes, in many cases, a slide with crystallized Entellan can be salvaged by removing the
coverslip, cleaning the slide, and remounting it. The most common method for removing a
coverslip mounted with a xylene-based medium like Entellan is to soak the slide in xylene. This
process dissolves the hardened mounting medium, allowing for the gentle removal of the
coverslip.

Q5: How long does it take to remove a coverslip by soaking in xylene?

The time required to loosen a coverslip by soaking in xylene can vary. For recently mounted
slides, it may take a few hours. However, for older slides where the medium has fully hardened,
it could take several days to a week of soaking. Gentle daily agitation of the slide in the xylene
bath can help to speed up the process.

Troubleshooting Guide: Entellan Crystallization

This guide provides a step-by-step approach to identifying, resolving, and preventing Entellan
crystallization.

Part 1: Identifying the Problem

Crystallization of Entellan will typically appear as fine, needle-like structures or a "sparkly" or
fibrous texture under the microscope, rendering the slide opaque and unsuitable for analysis.
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This is distinct from other artifacts such as air bubbles or turbidity (a cloudy appearance).

Part 2: Resolving Existing Crystallization

If crystallization has already occurred, the following protocol can be used to remove the
coverslip and remount the slide.

e Preparation:
o Work in a well-ventilated fume hood.
o Prepare a Coplin jar or a slide staining dish filled with xylene.
e Soaking the Slide:
o Place the microscope slide with the crystallized Entellan into the container of xylene.
o Ensure the entire coverslip is submerged.

o Allow the slide to soak. The duration will depend on the age of the slide and the extent of
crystallization, ranging from a few hours to several days.

o Check periodically to see if the coverslip has loosened. You can do this by gently nudging
the coverslip with forceps.

e Coverslip Removal:

o Once the Entellan has softened sufficiently, the coverslip should slide off easily with
gentle pressure. Do not force or pry the coverslip off, as this can damage the tissue
section. If it does not move easily, continue soaking.

o Cleaning the Slide:

o After removing the coverslip, rinse the slide in two changes of fresh xylene to remove any
residual mounting medium.

o Proceed with rehydration by passing the slide through descending grades of alcohol (e.g.,
100%, 95%, 70%) and finally into distilled water if you intend to restain. If you are not
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restaining, you can proceed directly to remounting from xylene.

e Remounting:

o If the slide was rehydrated, it must be fully dehydrated again through ascending grades of
alcohol and cleared with xylene before remounting.

o Place a fresh drop of Entellan over the tissue section.
o Carefully lower a new, clean coverslip at an angle to avoid trapping air bubbles.

o Allow the slide to dry in a horizontal position in a well-ventilated area for at least 20-30

minutes.

Part 3: Preventing Future Crystallization

Adhering to the correct mounting protocol is the most effective way to prevent crystallization.
o Complete Dehydration:

o After the final staining step, pass the slides through a series of graded ethanol solutions
(e.g., 70%, 95%, 100%, 100%) to remove all water from the tissue. The duration in each

alcohol bath will depend on the tissue type and thickness.
o Clearing:

o Following dehydration, immerse the slides in a clearing agent, typically xylene, in at least
two changes. This step removes the alcohol and makes the tissue receptive to the xylene-
based mounting medium. Incomplete clearing can result in a cloudy appearance
(turbidity).

e Mounting:
o Place the slide on a flat surface.

o Apply one to two drops of Entellan to the tissue section. The amount should be sufficient
to fill the area under the coverslip without creating a large excess.
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o Hold a clean coverslip at an angle to the slide and touch one edge to the drop of Entellan.

o Slowly lower the coverslip onto the slide, allowing the Entellan to spread evenly and push
out any air. This technique helps to prevent the formation of air bubbles.

e Drying and Storage:

o Allow the mounted slides to dry in a horizontal position in a well-ventilated area for at least
20-30 minutes.

o For long-term storage, keep slides in a slide box, protected from light and in a temperature
and humidity-controlled environment.

Quantitative Data Summary

While specific quantitative thresholds for temperature and humidity that induce Entellan
crystallization are not readily available in the literature, the physical and chemical properties of
Entellan are well-documented and crucial for its proper use.

Property Value/Range Significance

. _ A non-aqueous, resinous
N Polymer of mixed acrylates in ) _
Composition medium that requires complete
a solvent (xylene or toluene) ] )
specimen dehydration.

_ _ Approximately 20 minutes at ) ) ]
Setting Time A rapid-setting medium.
room temperature

Close to that of glass and fixed
Refractive Index (nD at 20°C) 1.490 - 1.500 tissue, which is essential for

optical clarity.

Affects the ease of application
Viscosity (at 20°C) 250 - 600 mPa*s and the likelihood of air bubble

formation.

Storing within this range helps
Storage Temperature +15°C to +25°C maintain the stability of the

medium.
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Visual Workflow for Troubleshooting Entellan
Crystallization

Troubleshooting Entellan Crystallization

Start: Observe Crystallization
on Microscope Slide

Is the issue crystallization?
(needle-like structures, sparkly appearance)

No Yes

Address other artifacts Step 1: Remove Coverslip
(e.g., air bubbles, turbidity) Soak slide in xylene

Is the coverslip loose?

No Yes

Continue soaking in xylene Step 2: Clean Slide
(may take hours to days) Rinse with fresh xylene

Step 3: Remount Slide
Dehydrate, clear, and apply fresh Entellan

Implement Preventative Measures:
- Ensure complete dehydration
- Use fresh, high-quality solvents
- Proper mounting technique
- Controlled storage conditions

End: High-Quality,
Crystal-Free Slide
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Click to download full resolution via product page

Caption: Troubleshooting workflow for resolving Entellan crystallization.

 To cite this document: BenchChem. [Troubleshooting crystallization of Entellan on
microscope slides.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012768#troubleshooting-crystallization-of-entellan-
on-microscope-slides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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